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Compound of Interest

Compound Name: Chloropropylate

Cat. No.: B1668851

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical
characteristics of technical grade Chloropropylate. The information is curated to support
research, development, and quality control activities involving this organochlorine acaricide.

- emical Identi

Identifier Value

Chemical Name Isopropyl 4,4'-dichlorobenzilate

propan-2-yl 2,2-bis(4-chlorophenyl)-2-

IUPAC Name
hydroxyacetate
CAS Number 5836-10-2[1][2]
Molecular Formula C17H16Cl203[1]
Molecular Weight 339.21 g/mol [1]
Acaralate, Chlormite, Rospan, ENT 26,999, G
Synonyms

24163[1][2][3]

Physical Properties
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Technical grade Chloropropylate is a colorless or white solid at room temperature.[3] A
summary of its key physical properties is presented in the table below.

Property Value

Melting Point 72.4 - 73 °C[4][5]

Boiling Point 148 - 150 °C at 0.5 mmHg[2][5]
Density 1.36 g/cm3 at 20 °C[2][5]

Water Solubility 10 mg/L at room temperature[6]
Appearance Colorless or white solid[3]

Chemical Properties

Property Description

Unstable in alkaline and strongly acidic media.

Stability
(2]

. When heated to decomposition, it emits toxic
Decomposition _
fumes of hydrogen chloride.[2]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical and
chemical characteristics of technical grade Chloropropylate. These protocols are based on
established methods for the analysis of pesticides and chemical substances.

Determination of Purity and Identification by Gas
Chromatography (GC)

Gas chromatography is a primary technique for assessing the purity of technical grade
Chloropropylate and for its quantification in various matrices.

Methodology:
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 Instrumentation: A gas chromatograph equipped with an Electron Capture Detector (ECD) is
suitable for the analysis of organochlorine compounds like Chloropropylate. A mass
spectrometer (MS) can be used for confirmation.

e Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID,
0.25 um film thickness), is recommended.

e Carrier Gas: Helium at a constant flow rate of 1-2 mL/min.

« Injector: Splitless injection is preferred for trace analysis, while a split injection can be used
for the analysis of the technical grade material. The injector temperature should be set to
approximately 250 °C.

e Oven Temperature Program:
o Initial temperature: 150 °C, hold for 1 minute.
o Ramp: 10 °C/min to 280 °C.
o Hold: 5 minutes at 280 °C.
e Detector:
o ECD: Temperature set to 300 °C.

o MS: Operated in full scan mode for identification and selected ion monitoring (SIM) mode
for quantification.

o Sample Preparation: A stock solution of technical grade Chloropropylate is prepared in a
suitable solvent such as hexane or toluene. A series of dilutions are made to create
calibration standards.

e Analysis: Inject a known volume (e.g., 1 pL) of the sample and standards into the GC. The
purity of the technical grade material is determined by comparing the peak area of
Chloropropylate to the total peak area of all components in the chromatogram.

Determination of Melting Point
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The melting point is a critical parameter for the identification and purity assessment of a solid
substance.

Methodology:
o Apparatus: A capillary melting point apparatus.
e Procedure:

o A small amount of the finely powdered technical grade Chloropropylate is packed into a
capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C/min) near the expected
melting point.

o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting range. For a pure substance, this
range is typically narrow.

Determination of Boiling Point

The boiling point is determined at reduced pressure due to the high boiling point of
Chloropropylate at atmospheric pressure, which could lead to decomposition.

Methodology:

o Apparatus: A distillation apparatus suitable for vacuum distillation, including a round-bottom
flask, a condenser, a receiving flask, a thermometer, and a vacuum source with a
manometer.

e Procedure:

o A small quantity of technical grade Chloropropylate is placed in the distillation flask along
with a boiling chip.
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o The apparatus is assembled, and the system is evacuated to the desired pressure (e.g.,
0.5 mmHg).

o The sample is heated gently.

o The temperature at which the liquid boils and the vapor condenses is recorded as the
boiling point at that specific pressure.

Determination of Density

The density of the solid technical grade Chloropropylate can be determined using the gas
pychometry method.

Methodology:
e Apparatus: A gas pycnometer.
e Procedure:

o A known weight of the solid sample is placed in the sample chamber of the pycnometer.

[e]

The chamber is sealed, and an inert gas (e.g., helium) is introduced at a known pressure.

o

The gas is then allowed to expand into a reference chamber of known volume.

[¢]

By measuring the pressure change, the volume of the solid sample can be accurately
determined using the gas law.

[¢]

The density is calculated by dividing the mass of the sample by its volume.

Determination of Water Solubility

The flask method is a common technique for determining the water solubility of chemical
substances.

Methodology:

e Apparatus: A constant temperature water bath with a shaker, centrifuge, and an analytical
instrument for quantification (e.g., GC or HPLC).
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¢ Procedure:

o An excess amount of technical grade Chloropropylate is added to a flask containing

deionized water.

o The flask is sealed and placed in a constant temperature shaker bath (e.g., at 25 °C) and

agitated for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

o After shaking, the mixture is allowed to stand to let undissolved particles settle.

o A portion of the aqueous phase is carefully removed and centrifuged to separate any

remaining solid particles.

o The concentration of Chloropropylate in the clear aqueous solution is then determined
using a suitable analytical method like GC-ECD or HPLC-UV. This concentration
represents the water solubility at that temperature.
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Caption: Relationship between Chloropropylate's chemical structure and its properties.
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Caption: General analytical workflow for characterizing technical grade Chloropropylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Grade Chloropropylate: A Comprehensive
Physicochemical Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668851#physical-and-chemical-characteristics-of-
technical-grade-chloropropylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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